Cas no 1806915-45-6 (Ethyl 3-amino-6-(difluoromethyl)-4-iodopyridine-2-carboxylate)

• Product Name: Ethyl 3-amino-6-(difluoromethyl)-4-iodopyridine-2-carboxylate
• CAS No: 1806915-45-6
• MF: C₉H₉F₂IN₂O₂
• MW: 342.081241369247
• CID: 4856036
• Update Time: 2025-05-19

Ethyl 3-amino-6-(difluoromethyl)-4-iodopyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-amino-6-(difluoromethyl)-4-iodopyridine-2-carboxylate

• Inchi： 1S/C9H9F2IN2O2/c1-2-16-9(15)7-6(13)4(12)3-5(14-7)8(10)11/h3,8H,2,13H2,1H3
• InChI Key： FVCMZMDHBZMMDD-UHFFFAOYSA-N
• SMILES： IC1C=C(C(F)F)N=C(C(=O)OCC)C=1N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 256
• XLogP3: 2.6
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 3-amino-6-(difluoromethyl)-4-iodopyridine-2-carboxylate

Ethyl 3-amino-6-(difluoromethyl)-4-iodopyridine-2-carboxylate (CAS No. 1806915-45-6): A Key Intermediate in Modern Pharmaceutical Research

Ethyl 3-amino-6-(difluoromethyl)-4-iodopyridine-2-carboxylate, identified by its CAS number 1806915-45-6, is a highly valuable intermediate in the realm of pharmaceutical chemistry. This compound has garnered significant attention due to its versatile applications in the synthesis of biologically active molecules, particularly in the development of novel therapeutic agents. The unique structural features of this pyridine derivative, including the presence of an amino group, a difluoromethyl substituent, and an iodine atom, make it a potent building block for further chemical modifications and functionalization.

The< strong>3-amino group in Ethyl 3-amino-6-(difluoromethyl)-4-iodopyridine-2-carboxylate serves as a crucial site for further derivatization, enabling the construction of complex molecular architectures. This functionality is particularly useful in the synthesis of peptidomimetics and other protein-targeting ligands. Additionally, the< strong>6-(difluoromethyl) moiety enhances the metabolic stability and binding affinity of the resulting compounds, making them more suitable for therapeutic applications. The< strong>4-iodopyridine core provides a handle for cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are widely employed in drug discovery to introduce diverse substituents into the molecular framework.

In recent years, Ethyl 3-amino-6-(difluoromethyl)-4-iodopyridine-2-carboxylate has been extensively utilized in the development of small-molecule inhibitors targeting various biological pathways. For instance, studies have demonstrated its utility in synthesizing inhibitors of kinases and other enzymes involved in cancer metabolism. The< strong>difluoromethyl group, in particular, has been shown to improve the pharmacokinetic properties of drug candidates by increasing their lipophilicity and reducing their susceptibility to metabolic degradation. Furthermore, the< strong>iodine atom facilitates further functionalization through palladium-catalyzed reactions, allowing for the introduction of aryl or vinyl groups at multiple positions within the molecule.

The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds in drug design. Pyridine derivatives, such as Ethyl 3-amino-6-(difluoromethyl)-4-iodopyridine-2-carboxylate, are particularly attractive due to their broad spectrum of biological activities and favorable pharmacokinetic profiles. Recent research has highlighted its role in the development of antiviral and anti-inflammatory agents. The< strong>3-amino group allows for the introduction of polar functionalities that can enhance binding interactions with biological targets, while the< strong>difluoromethyl group contributes to improved solubility and bioavailability. Additionally, the< strong>4-iodopyridine core serves as a versatile scaffold for further chemical modifications.

The synthesis of Ethyl 3-amino-6-(difluoromethyl)-4-iodopyridine-2-carboxylate involves a multi-step process that typically begins with the preparation of a pyridine precursor followed by functionalization at multiple positions. The introduction of the< strong>difluoromethyl group is often achieved through halogen-metal exchange reactions or direct fluorination protocols. The subsequent installation of the< strong>3-amino group can be accomplished using reductive amination or other nucleophilic substitution strategies. Finally, the< strong>4-iodopyridine moiety is introduced via iodination reactions or cross-coupling methodologies. Each step in this synthetic sequence requires careful optimization to ensure high yields and purity.

The versatility of Ethyl 3-amino-6-(difluoromethyl)-4-iodopyridine-2-carboxylate has also made it a valuable tool in medicinal chemistry research. Its ability to undergo multiple transformations allows for rapid exploration of chemical space and the identification of novel lead compounds. Researchers have leveraged its structural features to develop inhibitors targeting enzymes involved in metabolic diseases, such as diabetes and obesity. The< strong>difluoromethyl group has been particularly effective in enhancing binding affinities with these targets, leading to more potent and selective drug candidates.

In conclusion, Ethyl 3-amino-6-(difluoromethyl)-4-iodopyridine-2-carboxylate (CAS No. 1806915-45-6) is a cornerstone intermediate in modern pharmaceutical research. Its unique structural features and reactivity make it an indispensable tool for synthesizing biologically active molecules with potential therapeutic applications. As research continues to uncover new biological pathways and targets, compounds like this will play an increasingly important role in drug discovery and development.